Cas no 914917-11-6 (1,2,4,5-Tetroxane, 3,6-diethyl-3,6-diheptyl-)

• Product name: 1,2,4,5-Tetroxane, 3,6-diethyl-3,6-diheptyl-
• CAS No: 914917-11-6
• MF: C₂₀H₄₀O₄
• MW: 344.529207229614
• CID: 748973
• PubChem ID: 71423043

1,2,4,5-Tetroxane, 3,6-diethyl-3,6-diheptyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetroxane, 3,6-diethyl-3,6-diheptyl-
• 3,6-diethyl-3,6-diheptyl-1,2,4,5-tetraoxane
• 3,6-Diethyl-3,6-diheptyl-1,2,4,5-tetroxane
• 914917-11-6
• DTXSID70842010

• Inchi： InChI=1S/C20H40O4/c1-5-9-11-13-15-17-19(7-3)21-23-20(8-4,24-22-19)18-16-14-12-10-6-2/h5-18H2,1-4H3
• InChI Key： QXDDAPUPSZENLR-UHFFFAOYSA-N
• SMILES： CCCCCCCC1(OOC(OO1)(CC)CCCCCCC)CC

Computed Properties

• Exact Mass: 344.29265975g/mol
• Monoisotopic Mass: 344.29265975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų
• XLogP3: 8.4